Cas no 917762-08-4 (1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]-)
917762-08-4 structure
Product Name:1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]-
CAS No:917762-08-4
MF:C28H12N6
MW:432.435084342957
CID:784831
PubChem ID:71428420
Update Time:2025-04-19
1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]-
- 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]benzene-1,4-dicarbonitrile
- 2,2'-[(2,5-Dicyano-1,4-phenylene)di(ethene-2,1-diyl)]di(benzene-1,4-dicarbonitrile)
- 917762-08-4
- DTXSID30847147
-
- Inchi: 1S/C28H12N6/c29-13-19-1-3-25(15-31)21(9-19)5-7-23-11-28(18-34)24(12-27(23)17-33)8-6-22-10-20(14-30)2-4-26(22)16-32/h1-12H
- InChI Key: SOESXPWDHVPQFP-UHFFFAOYSA-N
- SMILES: N#CC1C=C(C=CC2C=C(C#N)C=CC=2C#N)C(C#N)=CC=1C=CC1C=C(C#N)C=CC=1C#N
Computed Properties
- Exact Mass: 432.11234441g/mol
- Monoisotopic Mass: 432.11234441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 4.8
- Topological Polar Surface Area: 143Ų
1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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